Cas no 26888-03-9 (b-D-Glucopyranose, 1-thio-,1-[4-(methylthio)-N-(sulfooxy)butanimidate])

• Product Name: b-D-Glucopyranose, 1-thio-,1-[4-(methylthio)-N-(sulfooxy)butanimidate]
• CAS No: 26888-03-9
• MF: C₁₁H₂₁NO₉S₃
• MW: 407.480740308762
• CID: 279639
• PubChem ID: 9548638
• Update Time: 2025-04-19

b-D-Glucopyranose, 1-thio-,1-[4-(methylthio)-N-(sulfooxy)butanimidate] Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[4-(methylthio)-N-(sulfooxy)butanimidate]
• 5TAV30MLR4
• beta-D-Glucopyranose, 1-thio-, 1-(4-(methylthio)-N-(sulfoxy)butanimidate)
• 3-Methylthiopropyl glucosinolate
• UNII-5TAV30MLR4
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-4-methylsulfanyl-N-sulfooxybutanimidothioate
• GLUCOIBERVIRIN
• 26888-03-9
• Glucoiberverin
• 3-methylthiopropylglucosinolate
• 3-(Methylthio)propyl glucosinolate

• Inchi： 1S/C11H21NO9S3/c1-22-4-2-3-7(12-21-24(17,18)19)23-11-10(16)9(15)8(14)6(5-13)20-11/h6,8-11,13-16H,2-5H2,1H3,(H,17,18,19)/b12-7+/t6-,8-,9+,10-,11+/m1/s1
• InChI Key： ZCZCVJVUJGULMO-BZVDQRPCSA-N
• SMILES： S(/C(/CCCSC)=N/OS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 406.0301
• Monoisotopic Mass: 407.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 225A^2
• XLogP3: -0.9

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 168.94